Cas no 12678-01-2 (Phenanthroline)

• Product Name: Phenanthroline
• CAS No: 12678-01-2
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• CID: 198008
• PubChem ID: 67473
• Update Time: 2025-04-19

Phenanthroline Chemical and Physical Properties

Names and Identifiers

• Phenanthroline
• M-PHENANTHROLINE
• SCHEMBL8313
• 230-46-6
• AC-907/25014295
• NSC 35679
• m-Phenanthrolin
• 5Y778HQU2S
• SMR000393870
• DTXSID50870492
• FT-0727755
• OZKOMUDCMCEDTM-UHFFFAOYSA-N
• 12678-01-2
• Z1255382959
• NS00124262
• MLS001178434
• MFCD00004971
• NSC35679
• 1,5-DIAZAPHENANTHRENE
• CCRIS 7840
• NSC-35679
• Q27116821
• [1,7]phenanthroline
• EN300-23034867
• 1,7-Phenanthroline, 99%
• MLS000738106
• CHEBI:36418
• D95895
• CHEMBL1529707
• Phenanthrolines
• 1,7-Phenanthroline
• LS-14041
• AKOS000279699
• NCGC00246931-01
• PYRIDO(2,3-F)QUINOLINE
• UNII-5Y778HQU2S
• Opera_ID_785
• HMS2745M19
• J-014955

• Inchi： 1S/C12H8N2/c1-3-9-5-6-11-10(4-2-7-13-11)12(9)14-8-1/h1-8H
• InChI Key： OZKOMUDCMCEDTM-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=CC3=C(C=CC=N3)C=12

Computed Properties

• Exact Mass: 180.06884
• Monoisotopic Mass: 180.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78